Cas no 134984-06-8 (O-Methylancistrocladinine)

O-Methylancistrocladinine structure
O-Methylancistrocladinine structure
Product Name:O-Methylancistrocladinine
CAS No:134984-06-8
MF:C26H29NO4
MW:419.512767553329
CID:6643744
PubChem ID:11212280
Update Time:2024-03-02

O-Methylancistrocladinine Chemical and Physical Properties

Names and Identifiers

    • CHEMBL464727
    • Isoquinoline, 5-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-3,4-dihydro-6,8-dimethoxy-1,3-dimethyl-, (3S,5S)-
    • 134984-06-8
    • O-Methylancistrocladinine
    • Inchi: 1S/C26H29NO4/c1-14-11-20(29-5)25-17(9-8-10-19(25)28-4)23(14)26-18-12-15(2)27-16(3)24(18)21(30-6)13-22(26)31-7/h8-11,13,15H,12H2,1-7H3/t15-/m0/s1
    • InChI Key: XSHYHGPIMCKDFK-HNNXBMFYSA-N
    • SMILES: O(C)C1C=C(C2C(C)=N[C@@H](C)CC=2C=1C1=C(C)C=C(C2C(=CC=CC1=2)OC)OC)OC

Computed Properties

  • Exact Mass: 419.20965841g/mol
  • Monoisotopic Mass: 419.20965841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 49.3Ų
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